2-[(3-Fluorophenyl)methyl]-6-(3,4,5-trimethoxyphenyl)pyridazin-3-one

• IUPAC Name: 2-[(3-fluorophenyl)methyl]-6-(3,4,5-trimethoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C20H19FN2O4/c1-25-17-10-14(11-18(26-2)20(17)27-3)16-7-8-19(24)23(22-16)12-13-5-4-6-15(21)9-13/h4-11H,12H2,1-3H3
• InChI Key: DBDYZOMCRWUZKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C20H19FN2O4
• Molecular Weight: 370.4 g/mol

Description

2-[(3-Fluorophenyl)methyl]-6-(3,4,5-trimethoxyphenyl)pyridazin-3-one, also known as TFPMP, is a pyridazinone derivative that has been extensively studied for its potential use in various scientific research applications. TFPMP has shown promising results in several studies, making it a valuable compound for further research.

Scientific Research Applications

Biomedical Applications

The compound and its derivatives demonstrate significant potential in biomedical research, particularly in cancer treatment and imaging. For instance, some derivatives have been synthesized and evaluated for their anticancer, antiangiogenic, and antioxidant properties. Specifically, certain derivatives showed inhibitory effects on cancer cell viability and exhibited potential as antiangiogenic agents against proangiogenic cytokines involved in tumor progression (Kamble et al., 2015). Additionally, compounds related to this structure have been explored for their utility in imaging, such as in the synthesis of radiolabeled compounds for dopamine D4 receptors, potentially contributing to the field of neurology and diagnostic imaging (Eskola et al., 2002).

Synthetic Chemistry and Material Science

In synthetic chemistry, the structure of "2-[(3-Fluorophenyl)methyl]-6-(3,4,5-trimethoxyphenyl)pyridazin-3-one" serves as a versatile precursor for the synthesis of a wide array of heterocyclic systems. Its fluorophenyl and trimethoxyphenyl groups provide unique reactivity that has been exploited to create novel compounds with potential applications in material science and organic electronics. For example, the synthesis of polyheterocyclic compounds exhibiting unique optical properties suggests their suitability as fluorescent probes for aqueous systems, contributing to advancements in fluorescence-based technologies (Park et al., 2015).

Advanced Material Applications

The photophysical properties of derivatives related to "2-[(3-Fluorophenyl)methyl]-6-(3,4,5-trimethoxyphenyl)pyridazin-3-one" indicate their potential in advanced material applications. These properties are particularly relevant in the development of novel fluorescent materials for sensing and imaging applications. The ability of these compounds to act as fluorescent pH sensors or chemosensors for detecting organic vapors showcases their versatility beyond traditional pharmaceutical applications and opens up new avenues in sensor technology and materials science (Yang et al., 2013).

Mechanism of Action

Target of action

The compound contains a trimethoxyphenyl group, which is known to serve as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . This moiety is prominently present in the molecular structures of various research studies, demonstrating remarkable multi-activity or specific targeting .

Biochemical pathways

The trimethoxyphenyl group has a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer . The alteration of the trimethoxyphenyl moiety has been determined to decrease the biological activity of such analogs .

Result of action

Compounds containing the trimethoxyphenyl group have been associated with anti-inflammatory, anti-alzheimer, anti-depressant, and anti-migraine properties, thereby expanding their therapeutic scope .